4-fluoro-N-({1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}methyl)benzamide

• IUPAC Name: 4-fluoro-N-[[1-[3-(1,2-oxazolidin-2-yl)propanoyl]piperidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C19H26FN3O3/c20-17-6-4-16(5-7-17)19(25)21-13-15-3-1-9-22(14-15)18(24)8-11-23-10-2-12-26-23/h4-7,15H,1-3,8-14H2,(H,21,25)
• InChI Key: AIDGQFWPVVHTGI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCN2CCCO2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H26FN3O3
• Molecular Weight: 363.4 g/mol

Description

4-fluoro-N-({1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}methyl)benzamide, also known as FPB, is a synthetic compound that has been studied for its potential use in scientific research. It belongs to the class of benzamide derivatives and has been found to have various biological effects.

Mechanism of Action

The mechanism of action of 4-fluoro-N-({1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}methyl)benzamide involves the inhibition of certain enzymes and receptors in the body. It has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. This compound has also been found to bind to the dopamine D2 receptor, which is involved in the regulation of mood and movement.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to increase the levels of acetylcholine in the brain, which can improve cognitive function. It has also been found to modulate the levels of dopamine in the brain, which can have an effect on mood and movement. This compound has also been found to have an inhibitory effect on cancer cell growth, which makes it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-fluoro-N-({1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}methyl)benzamide in lab experiments is that it has been found to have a high degree of selectivity for certain enzymes and receptors. This makes it a useful tool for studying the specific functions of these targets. However, one of the limitations of using this compound is that it can be difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on 4-fluoro-N-({1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}methyl)benzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additional studies are needed to determine the efficacy of this compound in these conditions and to identify any potential side effects. Another area of interest is the development of new synthesis methods for this compound, which could increase its availability for research purposes. Finally, further studies are needed to explore the potential use of this compound in cancer treatment and to identify any potential limitations or side effects.

Scientific Research Applications

4-fluoro-N-({1-[3-(2-isoxazolidinyl)propanoyl]-3-piperidinyl}methyl)benzamide has been studied for its potential use in various scientific research applications. It has been found to have an inhibitory effect on the growth of cancer cells, making it a potential candidate for cancer treatment. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.